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Compound of Interest

Compound Name: Larotaxel dihydrate

. Get Quote

Cat. No.: B1674513

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of Larotaxel
dihydrate, a taxane analogue with cytotoxic properties. As a compound used in chemotherapy
research, stringent adherence to safety protocols is paramount to protect laboratory personnel
from potential hazards. The following information outlines the necessary personal protective
equipment (PPE), handling procedures, and disposal plans.

Physicochemical Properties

While a specific Safety Data Sheet (SDS) for Larotaxel dihydrate is not publicly available, the
following information has been compiled from various sources.

Property

Value

Chemical Name

Larotaxel dihydrate

Synonyms

XRP9881, RPR109881

Molecular Formula

CasHs3NO14:2H20

Molecular Weight

867.93 g/mol

CAS Number

156294-36-9 (anhydrous)

Mechanism of Action

Promotes tubulin assembly and stabilizes

microtubules, leading to apoptosis.
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Personal Protective Equipment (PPE)

Due to its cytotoxic nature, the handling of Larotaxel dihydrate requires comprehensive PPE

to prevent skin contact, inhalation, and ingestion. The following table summarizes the

recommended PPE based on general guidelines for handling potent cytotoxic compounds.

PPE Category

Item

Specification

Hand Protection

Double Gloving

Two pairs of chemotherapy-

rated nitrile gloves.

Body Protection

Disposable Gown

Solid-front, back-closure gown
made of a low-permeability

fabric.

An N95 or higher-level
respirator should be used

when handling the powder

Respiratory Protection Respirator ] »
form outside of a certified
chemical fume hood or
biological safety cabinet.
Eye Protection Safety Goggles Chemical splash goggles.
To be worn in conjunction with
safety goggles, especiall
Face Protection Face Shield Y 90999 P Y

when there is a risk of

splashes.

Handling and Disposal Procedures

A systematic approach to handling and disposal is critical to minimize exposure and

environmental contamination. The following workflow outlines the key steps.
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Preparation
Designated Handling Area
(e.g., Chemical Fume Hood)

l

Don Appropriate PPE
(Double Gloves, Gown, Goggles, Respirator)

Gather All Necessary Equipment
(Spill Kit, Waste Containers)
4 Handling R
y
Weigh and Dissolve Compound
(Use careful technique to avoid aerosolization)

l

Perform Experimental Procedures

\_

e . N
Dlsgosal

Dispose of Contaminated Sharps
in Puncture-Resistant Container

:

Dispose of Solid Waste
in Labeled Cytotoxic Waste Bag

l

Dispose of Liquid Waste
in Labeled Cytotoxic Waste Container

l

Decontaminate Work Surfaces
(e.g., with 70% ethanol)

:

Doff PPE in Designated Area
(Dispose of as cytotoxic waste)

- J

Click to download full resolution via product page

Caption: Standard operating procedure for handling Larotaxel dihydrate.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation Procedure

Immediately wash the affected area with soap
, and copious amounts of water for at least 15
Skin Contact ) ) ]
minutes. Remove contaminated clothing. Seek

medical attention.

Immediately flush eyes with a large amount of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation o ) ) )

difficult, provide oxygen. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with

Ingestion ] ] ] ]
water. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE,
including a respirator. Cover the spill with

Spill absorbent material. Collect all contaminated
materials into a labeled cytotoxic waste
container. Decontaminate the spill area.

Storage

Larotaxel dihydrate should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials.

Disclaimer: The information provided is based on general knowledge of handling cytotoxic
compounds and available data for Larotaxel. It is not a substitute for a formal risk assessment
and the user should consult with their institution's environmental health and safety department
for specific guidance.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Larotaxel Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1674513#personal-protective-equipment-for-
handling-larotaxel-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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